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Compound of Interest

Compound Name: XPW1

Cat. No.: B15583299 Get Quote

Initial searches for a biological molecule, gene, or pathway specifically named "XPW1" have

not yielded any matching results in established biological databases or the broader scientific

literature. It is possible that "XPW1" may be a typographical error, a non-standard abbreviation,

or a hypothetical entity not yet described in published research.

To provide a relevant and accurate technical guide, a valid and recognized biological target is

required.

Potential Alternative Interpretations
During the search process, several similarly named and biologically significant molecules were

identified. If "XPW1" is a typographical error, you may be interested in one of the following:

XPR1 (Xenotropic and Polytropic Retrovirus Receptor 1): This protein is a phosphate

transporter crucial for maintaining phosphate homeostasis within cells.[1][2] Mutations in the

XPR1 gene are associated with Primary Familial Brain Calcification (PFBC), a neurological

disorder.[3] Research has focused on its structure and function in phosphate export.[2]

XBP1 (X-box Binding Protein 1): This is a key transcription factor involved in the unfolded

protein response (UPR), a cellular stress response pathway originating in the endoplasmic

reticulum.[4][5] The IRE1-XBP1 pathway is a major branch of the UPR and is implicated in

numerous diseases, including cancer and metabolic disorders.[5]
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PROX1 (Prospero Homeobox Protein 1): A transcription factor that plays a critical role in the

embryonic development of various tissues, and is particularly important for the formation of

the lymphatic system.[6][7]

GPX1 (Glutathione Peroxidase 1): This is a crucial antioxidant enzyme that protects cells

from oxidative damage by reducing hydrogen peroxide.[8] It is a selenoprotein and has been

linked to various diseases, including cancer.[8]

We kindly request that you verify the name of the biological pathway of interest. Please provide

a corrected name, any known aliases, or a relevant publication ID (e.g., PubMed ID) so that we

can proceed with generating the detailed technical guide as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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